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Compound of Interest

Compound Name: 1,3-Diphenoxy-2-propanol

CAS No.: 622-04-8

Cat. No.: B1265514 Get Quote

Executive Summary
Target Compound: 1,3-Diphenoxy-2-propanol (CAS: 622-04-8) Synonyms: Glycerol 1,3-

diphenyl ether; 1,3-Diphenylglycerol Application: Pharmaceutical intermediate (e.g.,

Methocarbamol analogs), plasticizer, epoxy resin modifier. Critical Quality Attributes (CQA):

Purity >99.5%, Phenol content <0.1%, Melting Point 80–82°C.

This guide provides a robust protocol for purifying 1,3-Diphenoxy-2-propanol from crude

reaction mixtures. While sublimation is possible for analytical standards, recrystallization from

hot alcohols (Ethanol or Isopropanol) is the preferred method for preparative and industrial

scale-up due to superior impurity rejection (specifically phenol) and solvent recovery efficiency.

Chemical Context & Impurity Profile
Understanding the synthesis route is essential for effective purification.[1] The compound is

typically synthesized via the nucleophilic ring-opening of epichlorohydrin by phenol, or the

reaction of phenol with glycidyl phenyl ether.
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Impurity Type Source Removal Strategy

Phenol Unreacted starting material

Alkaline wash (prior to

recrystallization) or solubility

differential in cold alcohol.

Epichlorohydrin Unreacted reagent

Removed via vacuum

distillation (volatile) or solvent

wash.

Oligomers Over-reaction (polymerization)

Removed during hot filtration

(insoluble) or remain in mother

liquor.

Inorganic Salts
Catalyst residues (e.g., NaCl,

NaOH)
Water wash or Hot Filtration.

Solvent Selection Strategy
The selection of the crystallization solvent is governed by the "Like Dissolves Like" principle,

balanced against the compound's melting point (

).

Ethanol (95% or Absolute):Recommended. High solubility at boiling (

) and low solubility at

. The hydroxyl group of the solvent interacts with the hydroxyl of the target, while the phenyl
rings ensure temperature-dependent solubility.

Isopropanol (IPA):Alternative. Slightly higher boiling point (

), useful if the crude material has a lower melting point depression.

Toluene/Hexane:Secondary Choice. Effective for removing highly polar impurities but less

effective at removing phenol residues compared to alcohols.
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Crude 1,3-Diphenoxy-2-propanol Check Crude MP

MP > 75°CSolid

MP < 75°C (Oily)

Semi-solid

Use Ethanol (95%)

Use IPA + Hexane

Figure 1: Solvent Selection Decision Tree based on crude material state.

Click to download full resolution via product page

Detailed Recrystallization Protocol
Phase A: Pre-Treatment (Phenol Removal)
Crucial Step: If the crude smells strongly of phenol, perform this wash before recrystallization.

Phenol co-crystallizes and is difficult to remove solely by cooling.

Dissolve crude solid in Ethyl Acetate (5 mL/g).

Wash twice with 10% NaOH or 5% NaHCO₃ solution. (Phenol converts to water-soluble

sodium phenoxide).

Wash once with brine.

Dry organic layer over anhydrous

, filter, and evaporate to dryness.

Phase B: Recrystallization (Ethanol Method)
Materials:

Crude 1,3-Diphenoxy-2-propanol[1][2][3]

Solvent: Ethanol (95% or Absolute)

Equipment: Round-bottom flask, reflux condenser, magnetic stirrer, hot plate, Buchner

funnel.
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Step-by-Step Procedure:

Saturation:

Place the crude solid in a round-bottom flask.

Add Ethanol (approx. 3–4 mL per gram of solid).

Heat the mixture to reflux (

bath temperature) with stirring.

Observation: If the solid does not dissolve completely, add more ethanol in small portions

(0.5 mL/g) until a clear solution is obtained.

Hot Filtration (Optional but Recommended):

If insoluble particles (dust, salts) are visible, filter the hot solution rapidly through a pre-

warmed glass frit or fluted filter paper into a clean, pre-warmed flask.

Crystallization:

Remove the flask from heat and place it on a cork ring or wood block.

Allow the solution to cool to room temperature slowly (over 1–2 hours). Rapid cooling

traps impurities.

Once at room temperature, transfer the flask to an ice-water bath (

) for 1 hour to maximize yield.

Seed Crystals: If crystallization does not start, scratch the inner wall of the flask with a

glass rod or add a tiny crystal of pure product.

Collection:

Filter the crystals using vacuum filtration (Buchner funnel).
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Wash: Rinse the filter cake with a small amount of ice-cold ethanol (1 mL/g). Do not use

excess wash solvent as it will redissolve the product.

Drying:

Air dry on the filter for 10 minutes.

Transfer to a vacuum oven or desiccator. Dry at

under vacuum for 4–6 hours.

Phase C: Sublimation (High Purity Alternative)
For analytical standards where solvent residues are unacceptable:

Conditions: High vacuum (<0.1 mmHg), Oil bath temperature

.

Result: White needles, MP 77–79°C [1].[4]

Characterization & Validation
After recrystallization, validate the product using the following metrics:

Parameter Specification Method

Appearance White crystalline solid/needles Visual Inspection

Melting Point 80.0 – 82.0 °C Capillary MP Apparatus

Purity (HPLC) > 99.5% Area
C18 Column, ACN:Water

(Gradient)

Phenol Content < 0.1% HPLC or GC-FID

Solubility
Soluble in DMSO, MeOH,

CHCl₃
Visual

HPLC Method Parameters (Example)
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Column: C18 Reverse Phase (e.g., Agilent Zorbax, 150mm x 4.6mm, 5µm)

Mobile Phase: A: Water (0.1%

), B: Acetonitrile

Gradient: 30% B to 90% B over 15 mins.

Detection: UV @ 254 nm (Aromatic absorption).

Process Workflow Diagram
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Crude Reaction Mixture

Alkaline Wash
(Remove Phenol)

Dissolve in Hot Ethanol
(Reflux ~78°C)

Hot Filtration
(Remove Insolubles)

Slow Cooling
(RT then 0°C)

Vacuum Filtration

Vacuum Dry
(40°C)

Pure 1,3-Diphenoxy-2-propanol
(>99.5%)

Figure 2: Step-by-step purification workflow for 1,3-Diphenoxy-2-propanol.

Click to download full resolution via product page

Troubleshooting
Oiling Out: If the product separates as an oil instead of crystals during cooling:
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Cause: Solution is too concentrated or cooled too fast.

Fix: Re-heat to dissolve, add 10-20% more solvent, and cool very slowly with vigorous

stirring. Add a seed crystal at

.

Low Yield:

Cause: Too much solvent used or wash step was too aggressive.

Fix: Concentrate the mother liquor (filtrate) on a rotary evaporator to half volume and

repeat cooling to recover a second crop.

Pink/Brown Coloration:

Cause: Oxidized phenol residues.

Fix: Repeat the alkaline wash (Phase A) or add activated charcoal during the hot

dissolution step (Phase B), stir for 5 mins, then filter hot.

Safety (MSDS Highlights)
1,3-Diphenoxy-2-propanol: Generally low toxicity, but treat as an irritant.

Phenol (Impurity): Highly toxic, corrosive, and rapidly absorbed through skin. Wear nitrile

gloves and face shield when handling crude material.

Solvents: Ethanol and Isopropanol are flammable. Perform all heating in a fume hood away

from open flames.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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